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Compound of Interest

Compound Name: Hexyl 2-ethylbutanoate

Cat. No.: B15196007

Disclaimer: No specific Safety Data Sheet (SDS) for Hexyl 2-ethylbutanoate (CAS No. 79868-
50-1) was publicly available at the time of this writing. The following information is a composite
guideline based on the safety data of structurally similar ester compounds, including Ethyl
butyrate, Hexyl butyrate, and 2-ethylhexyl acetate. It is imperative to handle Hexyl 2-
ethylbutanoate with caution and to consult with a qualified safety professional before
commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It is designed to be a preferred source for
laboratory safety and chemical handling, offering procedural, step-by-step guidance.

Personal Protective Equipment (PPE)

When handling Hexyl 2-ethylbutanoate, a comprehensive approach to personal protection is
crucial. The following table summarizes the recommended PPE based on the hazards
associated with similar ester compounds.
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Body Part Recommended Protection Rationale

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US)

Eyes/Face irritation or serious eye
approved standards. A face

Protects against potential eye

) damage from splashes.
shield may be necessary for

splash hazards.

Chemical-resistant gloves ) i
o Prevents skin contact, which
(e.g., nitrile rubber, neoprene) o
_ _ _ may cause skin irritation.
Skin inspected prior to use. ) ]
) ) Contaminated clothing should
Fire/flame resistant and ) )
) ) ) be removed immediately.
impervious clothing. Lab coat.

Use in a well-ventilated area. If

exposure limits are exceeded o ]
o ) Protects against inhalation of
, or irritation is experienced, a S
Respiratory _ . potentially irritating vapors or
full-face respirator with an
) ) aerosols.
appropriate organic vapor

cartridge is recommended.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood.
o Ensure eyewash stations and safety showers are readily accessible.

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Safe Handling Practices:

e Preparation: Read and understand this safety guide thoroughly. Ensure all necessary PPE is
available and in good condition.
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» Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[2] Use only non-sparking tools.[2][3]

e Procedure: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
o Store away from heat, sparks, open flames, and other ignition sources.[2][3]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]
Disposal Plan

Waste Characterization:

o Hexyl 2-ethylbutanoate should be treated as a flammable liquid and a potential
environmental hazard.

Disposal Procedure:
o Collection: Collect waste in a designated, properly labeled, and sealed container.

o Storage: Store waste containers in a cool, well-ventilated area away from ignition sources
and incompatible materials.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Do not allow the product to reach the
sewage system or surface water.

Quantitative Data for Structurally Similar
Compounds
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The following table presents quantitative data for ester compounds structurally similar to Hexyl

2-ethylbutanoate to provide a general understanding of its potential physical and chemical

properties.

2-Ethylhexyl
Property Ethyl Butyrate Hexyl Butyrate

Acetate
CAS Number 105-54-4 2639-63-6 103-09-3
Molecular Formula C6H1202 C10H2002 C10H2002
Molecular Weight 116.16 g/mol 172.26 g/mol 172.26 g/mol
Boiling Point 121 °C 205 °C Not Available
Flash Point 25°C 77 °C Not Available

Flammable liquid, Combustible liquid,

Hazards Causes serious eye Combustible liquid[3] Causes skin irritation,

irritation[1]

Toxic to aquatic life

Experimental Protocol: Standard Dilution

Preparation

This protocol outlines a standard procedure for preparing a dilution of a liquid compound like

Hexyl 2-ethylbutanoate.

Materials:

Beakers

Hexyl 2-ethylbutanoate

Appropriate solvent (e.g., ethanol, hexane)

Volumetric flasks with stoppers

Pipettes and pipette bulbs
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e Personal Protective Equipment (as specified above)
Procedure:

o Pre-Experiment Check: Ensure the chemical fume hood is operational and all PPE is

correctly worn.
e Solvent Preparation: Measure the required volume of solvent into a beaker.

e Analyte Measurement: In the fume hood, carefully measure the required volume of Hexyl 2-
ethylbutanoate using a clean pipette.

e Dilution:

Add a small amount of the solvent to the volumetric flask.

[e]

o

Carefully add the measured Hexyl 2-ethylbutanoate to the volumetric flask.

[¢]

Rinse the pipette with the solvent and add the rinsing to the volumetric flask to ensure a

complete transfer.

[¢]

Add the remaining solvent to the volumetric flask until the meniscus reaches the

calibration mark.
o Mixing: Stopper the flask and invert it several times to ensure a homogenous solution.

o Labeling: Clearly label the volumetric flask with the name of the compound, concentration,

solvent, and date of preparation.

o Post-Procedure: Clean all glassware and the work area. Dispose of any waste according to

the disposal plan.

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows and logical relationships for the safe
handling of Hexyl 2-ethylbutanoate.
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Caption: Workflow for the safe handling of Hexyl 2-ethylbutanoate.
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Caption: Logic for selecting appropriate PPE based on potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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